Cas no 1251924-22-7 (4-(1,3-thiazolidine-4-carbonyl)thiomorpholine hydrochloride)

• Product Name: 4-(1,3-thiazolidine-4-carbonyl)thiomorpholine hydrochloride
• CAS No: 1251924-22-7
• MF: C₈H₁₅ClN₂OS₂
• MW: 254.800498247147
• CID: 4582076
• Update Time: 2025-10-29

4-(1,3-thiazolidine-4-carbonyl)thiomorpholine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(1,3-thiazolidine-4-carbonyl)thiomorpholine hydrochloride

• Inchi： 1S/C8H14N2OS2.ClH/c11-8(7-5-13-6-9-7)10-1-3-12-4-2-10;/h7,9H,1-6H2;1H
• InChI Key： WLMIENXWVVOMDR-UHFFFAOYSA-N
• SMILES： C(N1CCSCC1)(C1NCSC1)=O.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-(1,3-thiazolidine-4-carbonyl)thiomorpholine hydrochloride

Introduction to 4-(1,3-thiazolidine-4-carbonyl)thiomorpholine hydrochloride (CAS No. 1251924-22-7) in Modern Chemical and Pharmaceutical Research

4-(1,3-thiazolidine-4-carbonyl)thiomorpholine hydrochloride, identified by the chemical compound identifier CAS No. 1251924-22-7, represents a significant advancement in the realm of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The unique combination of a thiazolidine moiety and a thiomorpholine ring system imparts distinct pharmacological properties, making it a promising candidate for further exploration in therapeutic interventions.

The structural framework of 4-(1,3-thiazolidine-4-carbonyl)thiomorpholine hydrochloride incorporates key functional groups that contribute to its biological activity. The thiazolidine-4-carbonyl moiety serves as a versatile scaffold, facilitating interactions with biological targets, while the thiomorpholine component enhances solubility and metabolic stability. These features are particularly relevant in the design of novel compounds targeting neurological and cardiovascular disorders.

Recent research has highlighted the compound's potential in modulating enzyme activity and receptor binding. Studies have demonstrated that derivatives of this structure exhibit inhibitory effects on enzymes such as carbonic anhydrase and angiotensin-converting enzyme (ACE), which are implicated in conditions like hypertension and glaucoma. The ability of 4-(1,3-thiazolidine-4-carbonyl)thiomorpholine hydrochloride to interact with these targets underscores its therapeutic significance.

In addition to its enzymatic interactions, the compound has shown promise in preclinical studies for its ability to cross the blood-brain barrier. This property is crucial for developing treatments for central nervous system (CNS) disorders. The combination of structural features that enhance both blood-brain barrier penetration and receptor specificity makes this compound an attractive candidate for further pharmacological investigation.

The synthesis of 4-(1,3-thiazolidine-4-carbonyl)thiomorpholine hydrochloride involves multi-step organic reactions that highlight the sophistication of modern synthetic methodologies. Advanced techniques such as transition-metal catalysis and asymmetric synthesis have been employed to achieve high yields and enantiopurity, ensuring that the final product is suitable for rigorous biological evaluation. These synthetic advancements not only facilitate the production of this compound but also pave the way for similar structures with tailored pharmacological profiles.

Current research trends indicate that 4-(1,3-thiazolidine-4-carbonyl)thiomorpholine hydrochloride may find applications beyond traditional pharmaceuticals. Its structural motifs are being explored in the development of agrochemicals and materials science, where similar scaffolds exhibit desirable properties such as bioactivity and stability. This interdisciplinary approach underscores the versatility of this compound and its potential impact across multiple scientific domains.

The future prospects for 4-(1,3-thiazolidine-4-carbonyl)thiomorpholine hydrochloride are promising, with ongoing studies focusing on optimizing its pharmacokinetic properties and exploring novel therapeutic indications. Collaborative efforts between academic researchers and pharmaceutical industries are expected to accelerate the translation of this compound from laboratory research to clinical applications. The integration of computational modeling and high-throughput screening techniques will further enhance the efficiency of drug discovery programs centered around this molecule.

In conclusion, 4-(1,3-thiazolidine-4-carbonyl)thiomorpholine hydrochloride (CAS No. 1251924-22-7) stands as a testament to the innovative spirit of modern chemical research. Its unique structural features, coupled with promising preclinical results, position it as a valuable asset in the quest for novel therapeutics. As scientific understanding evolves and synthetic methodologies advance, compounds like this one will continue to shape the landscape of pharmaceutical innovation.